Cas no 111680-73-0 (4-Oxo-2-pyrrolidin-1-yl-4H-pyrido[1,2-a]-pyrimidine-3-carbaldehyde)

4-Oxo-2-pyrrolidin-1-yl-4H-pyrido[1,2-a]-pyrimidine-3-carbaldehyde is a heterocyclic compound featuring a fused pyrido[1,2-a]pyrimidine core with a reactive aldehyde group at the 3-position and a pyrrolidinyl substituent at the 2-position. This structure confers versatility in synthetic applications, particularly in the construction of complex pharmacophores or functionalized heterocycles. The aldehyde moiety enables further derivatization via condensation or nucleophilic addition reactions, while the pyrrolidinyl group may enhance solubility or modulate electronic properties. Its rigid polycyclic framework makes it a valuable intermediate in medicinal chemistry for the development of biologically active molecules. The compound's well-defined reactivity profile ensures reproducibility in synthetic workflows.
4-Oxo-2-pyrrolidin-1-yl-4H-pyrido[1,2-a]-pyrimidine-3-carbaldehyde structure
111680-73-0 structure
Product Name:4-Oxo-2-pyrrolidin-1-yl-4H-pyrido[1,2-a]-pyrimidine-3-carbaldehyde
CAS No:111680-73-0
MF:C13H13N3O2
MW:243.261222600937
MDL:MFCD01072150
CID:2130475
PubChem ID:794781
Update Time:2025-05-27

4-Oxo-2-pyrrolidin-1-yl-4H-pyrido[1,2-a]-pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-2-pyrrolidin-1-yl-4H-pyrido[1,2-a]-pyrimidine-3-carbaldehyde
    • 4-oxo-2-pyrrolidin-1-ylpyrido[1,2-a]pyrimidine-3-carbaldehyde
    • 4H-Pyrido[1,2-a]pyrimidine-3-carboxaldehyde, 4-oxo-2-(1-pyrrolidinyl)-
    • 4-oxo-2-(pyrrolidin-1-yl)pyrido[1,2-a]pyrimidine-3-carbaldehyde
    • Oprea1_116066
    • 4-oxo-2-(pyrrolidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
    • Oprea1_125730
    • 111680-73-0
    • DB-349505
    • DTXSID70355251
    • 4-Oxo-2-pyrrolidin-1-yl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
    • STK821520
    • CS-0325253
    • AKOS000301729
    • 4-OXO-2-(1-PYRROLIDINYL)-4H-PYRIDO(1,2-A)PYRIMIDINE-3-CARBALDEHYDE
    • MDL: MFCD01072150
    • Inchi: 1S/C13H13N3O2/c17-9-10-12(15-6-3-4-7-15)14-11-5-1-2-8-16(11)13(10)18/h1-2,5,8-9H,3-4,6-7H2
    • InChI Key: RHNGZTCFFBHLQN-UHFFFAOYSA-N
    • SMILES: O=C1C(C=O)=C(N=C2C=CC=CN21)N1CCCC1

Computed Properties

  • Exact Mass: 243.100776666Da
  • Monoisotopic Mass: 243.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 53Ų

4-Oxo-2-pyrrolidin-1-yl-4H-pyrido[1,2-a]-pyrimidine-3-carbaldehyde Pricemore >>

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